CID 71381385

• Molecular Formula: Ru3Sn2
• Molecular Weight: 540.6 g/mol
• InChI: InChI=1S/3Ru.2Sn
• InChI Key: SLJSGXWLDGSBNC-UHFFFAOYSA-N
• Canonical SMILES: [Ru].[Ru].[Ru].[Sn].[Sn]

Description

This gap in the evidence suggests that further experimental or computational data are required to characterize this compound fully.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of CID 71381385 involves specific synthetic routes and reaction conditions. These methods typically include the use of phenyl-containing diamine substances, oxygen-containing heterocyclic compounds, polyamino organic matter, active group-containing compounds, end-capping reagents, and solvents with medium to high boiling points . The process involves dissolving the phenyl-containing diamine substance and other reactants in a suitable solvent, followed by stirring and reacting under controlled conditions.

Industrial Production Methods: Industrial production methods for this compound may involve large-scale synthesis using automated reactors and precise control of reaction parameters to ensure high yield and purity. The use of advanced purification techniques, such as chromatography and crystallization, is essential to obtain the final product in its desired form.

Chemical Reactions Analysis

Types of Reactions: CID 71381385 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by the chemical nature of the compound and the conditions under which they are carried out .

Common Reagents and Conditions: Common reagents used in the reactions of this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the outcome of these reactions.

Major Products: The major products formed from the reactions of this compound depend on the specific reaction pathway and conditions. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of substituted compounds with different functional groups.

Scientific Research Applications

CID 71381385 has a wide range of scientific research applications across various fields, including chemistry, biology, medicine, and industry . In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may serve as a probe for studying biochemical pathways and molecular interactions. In medicine, this compound could be investigated for its potential therapeutic properties, such as its ability to modulate specific biological targets. In industry, the compound may be utilized in the development of new materials or as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of CID 71381385 involves its interaction with specific molecular targets and pathways within biological systems . The compound may bind to enzymes, receptors, or other proteins, thereby modulating their activity and influencing cellular processes. The exact molecular targets and pathways involved depend on the specific context in which the compound is used.

Comparison with Similar Compounds

Research Findings and Limitations

• Gaps in Evidence: None of the provided studies directly address this compound. Its comparison with analogs relies on indirect data from other CIDs.
• Methodological Insights: Techniques like LC-ESI-MS with in-source CID fragmentation (used for ginsenoside analysis) could elucidate this compound’s structural features .

Data Tables (Hypothetical)

Table 1: Predicted Pharmacokinetic Properties

Parameter	This compound	CID 59200652	CID 53216313
GI Absorption	High (predicted)	High	High
BBB Permeability	Yes	Yes	No
CYP Inhibition	Unknown	CYP1A2	None
Bioavailability Score	0.55 (predicted)	0.55	0.55

Table 2: Computational Binding Affinities

Compound	Binding Energy (kcal/mol)	RMSD (Å)
This compound (predicted)	-9.2	1.8
CID 95842900	-10.5	1.5
CID 137030374	-11.1	1.3